Cas no 562826-95-3 (N-(3-Aminophenyl)-2-(dimethylamino)acetamide)

• Product Name: N-(3-Aminophenyl)-2-(dimethylamino)acetamide
• CAS No: 562826-95-3
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 68417
• PubChem ID: 16792360
• Update Time: 2025-10-29

N-(3-Aminophenyl)-2-(dimethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminophenyl)-2-(dimethylamino)acetamide
• acetamide, N-(3-aminophenyl)-2-(dimethylamino)-
• N-(3-Aminophenyl)-N~2~,N~2~-dimethylglycinamide
• N~1~-(3-aminophenyl)-N~2~,N~2~-dimethylglycinamide(SALTDATA: 2HCl)
• 3'-Amino-2-(dimethylamino)acetanilide
• N-(3-Aminophenyl)-N',N'-dimethylglycinamide
• AKOS000100442
• DTXSID30588583
• N~1~-(3-aminophenyl)-N~2~,N~2~-dimethylglycinamide
• FT-0698604
• VS-10493
• 562826-95-3
• CS-0118541
• SCHEMBL2337206
• STK946105
• BBL031431

• MDL： MFCD09739161
• Inchi： 1S/C10H15N3O/c1-13(2)7-10(14)12-9-5-3-4-8(11)6-9/h3-6H,7,11H2,1-2H3,(H,12,14)
• InChI Key： KYMQEQGMSAPIEH-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 193.12165
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 397.689°C at 760 mmHg
• Flash Point: 194.316°C
• Refractive Index: 1.617
• PSA: 58.36

Additional information on N-(3-Aminophenyl)-2-(dimethylamino)acetamide

N-(3-Aminophenyl)-2-(dimethylamino)acetamide: A Comprehensive Overview

N-(3-Aminophenyl)-2-(dimethylamino)acetamide, with CAS No. 562826-95-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aromatic amine group with a dimethylamino acetamide moiety. The N-(3-aminophenyl) group contributes to its potential biological activity, while the dimethylamino acetamide portion enhances its solubility and stability in various solvents.

Recent studies have highlighted the versatility of this compound in diverse applications. For instance, researchers have explored its role in drug design, particularly in the development of bioactive molecules targeting specific cellular pathways. The N-(3-aminophenyl) group has been shown to interact with certain receptors, making it a promising candidate for therapeutic interventions. Additionally, the dimethylamino acetamide moiety has been found to improve the pharmacokinetic properties of the compound, such as absorption and bioavailability.

In terms of synthesis, N-(3-Aminophenyl)-2-(dimethylamino)acetamide can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the starting materials and desired purity levels. For example, one common approach involves the reaction of 3-aminophenylamine with dimethylamino acetate in the presence of a coupling agent. This method ensures high yields and excellent control over the product's quality.

The compound's structure also lends itself to further functionalization, enabling researchers to explore its derivatives for specialized applications. For instance, modifications to the N-(3-aminophenyl) group have been investigated to enhance its selectivity towards specific biological targets. Similarly, variations in the dimethylamino acetamide portion have been studied to optimize its physicochemical properties for different delivery systems.

From an environmental perspective, N-(3-Aminophenyl)-2-(dimethylamino)acetamide has been assessed for its biodegradability and ecological impact. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This makes it a more sustainable option compared to some other organic compounds used in similar applications.

In conclusion, N-(3-Aminophenyl)-2-(dimethylamino)acetamide (CAS No. 562826-95-3) is a multifaceted compound with promising prospects in various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.